
Thallium(I) Hydroxide: A Comprehensive Health
and Safety Guide for Researchers

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: THALLIUM(I)HYDROXIDE

Cat. No.: B1171804 Get Quote

For Immediate Release

This in-depth technical guide provides critical health and safety information for Thallium(I)

hydroxide (TlOH), a highly toxic inorganic compound. This document is intended for

researchers, scientists, and drug development professionals who may handle or be exposed to

this substance. Due to its severe toxicity, stringent adherence to safety protocols is imperative.

Chemical and Physical Properties
Thallium(I) hydroxide is a white to yellowish crystalline solid. It is a strong base and is soluble in

water.[1] Key physical and chemical properties are summarized in the table below.

Property Value

Chemical Formula TlOH

Molar Mass 221.39 g/mol

Appearance Yellowish-white needles

Density 7.44 g/cm³

Melting Point Decomposes at 139 °C

Solubility in Water 34.3 g/100 g at 18 °C
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Hazard Identification and Classification
Thallium(I) hydroxide is classified as acutely toxic and is fatal if swallowed or inhaled.[2] It may

also cause damage to organs through prolonged or repeated exposure and is toxic to aquatic

life with long-lasting effects.

GHS Classification:[2]

Acute Toxicity, Oral: Category 2 (H300: Fatal if swallowed)

Acute Toxicity, Inhalation: Category 2 (H330: Fatal if inhaled)

Specific Target Organ Toxicity (Repeated Exposure): Category 2 (H373: May cause damage

to organs through prolonged or repeated exposure)

Hazardous to the Aquatic Environment, Long-Term Hazard: Category 2 (H411: Toxic to

aquatic life with long lasting effects)

Signal Word: Danger

Hazard Pictograms:

Skull and Crossbones (GHS06)

Health Hazard (GHS08)

Environment (GHS09)

Toxicological Information
Thallium and its compounds are highly toxic to humans and animals. The primary routes of

exposure are ingestion, inhalation, and skin absorption.[3]

Acute Toxicity Data
The estimated oral lethal dose for humans is between 10 and 15 mg/kg.[4][5] While specific

LD50 values for Thallium(I) hydroxide are not readily available, data for other thallium

compounds provide an indication of its high toxicity.
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Compound Animal Route LD50 (mg/kg)

Thallium Sulfate Rat Oral 16

Thallium Sulfate Mouse Oral 46

Thallium Acetate Rat Oral 41.2

Data sourced from various toxicological studies.[1][6]

Mechanism of Toxicity
Thallium's toxicity stems from its ability to mimic potassium ions (K⁺) in biological systems,

leading to the disruption of numerous cellular processes.[7][8] Key mechanisms include:

Interference with Potassium Channels and Pumps: Thallium's similar ionic radius to

potassium allows it to substitute for K⁺ in vital ion channels and pumps, such as Na⁺/K⁺-

ATPase, disrupting cellular ion homeostasis.[7][8][9]

Mitochondrial Dysfunction: Thallium induces the opening of the mitochondrial permeability

transition pore (mPTP), leading to mitochondrial swelling, disruption of the mitochondrial

membrane potential, and the release of cytochrome c.[4][10][11][12] This impairs cellular

respiration and ATP production.

Oxidative Stress: Thallium promotes the generation of reactive oxygen species (ROS),

leading to oxidative damage to lipids, proteins, and DNA.[8][13][14]

Signs and Symptoms of Exposure
The symptoms of thallium poisoning are often delayed and can be non-specific, making

diagnosis challenging.

Acute Exposure: Initial symptoms, appearing within hours, include severe gastrointestinal

distress with nausea, vomiting, and abdominal pain.[15] Neurological symptoms typically

develop after 2-5 days and include severe, painful peripheral neuropathy (often described as

a "burning feet" sensation), ataxia, tremors, and cranial nerve palsies.[15]
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Chronic Exposure: Prolonged exposure can lead to a range of symptoms including fatigue,

headache, depression, and cardiovascular effects like tachycardia and hypertension.[16] A

characteristic sign of thallium poisoning is hair loss (alopecia), which usually begins 2-3

weeks after exposure.[15] The appearance of Mees' lines (transverse white bands on the

nails) can also be an indicator.[15]

Experimental Protocols
The following is a generalized protocol for an acute oral toxicity study of a thallium compound,

based on OECD Guideline 420 (Acute Oral Toxicity – Fixed Dose Procedure).[17][18]

Objective: To determine the acute oral toxicity of Thallium(I) hydroxide in a rodent model.

Materials:

Thallium(I) hydroxide

Vehicle for administration (e.g., distilled water)

Healthy, young adult laboratory rats (preferably females)

Gavage needles

Standard laboratory animal caging and diet

Procedure:

Animal Acclimatization: Acclimate animals to the laboratory conditions for at least 5 days

prior to the study.

Dose Selection and Preparation: Based on available toxicity data for similar compounds,

select a starting dose expected to produce evident toxicity but not mortality. Prepare fresh

solutions of Thallium(I) hydroxide in the chosen vehicle on the day of dosing.

Administration: Administer a single oral dose of the test substance to fasted animals using a

gavage needle.
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Observation: Observe animals closely for the first several hours post-dosing and at least

once daily for 14 days. Record all signs of toxicity, including changes in behavior,

appearance, and body weight.

Endpoint: The primary endpoint is the observation of clear signs of toxicity at a specific dose

level. Humane euthanasia is required for animals showing severe or enduring signs of

distress.

Necropsy: Conduct a gross necropsy on all animals at the end of the observation period.

Mandatory Visualizations
The following diagrams illustrate key toxicological pathways and a safe handling workflow for

Thallium(I) hydroxide.

Caption: Cellular and mitochondrial toxicity pathways of thallium.

Caption: Safe handling workflow for Thallium(I) hydroxide.

Safe Handling, Storage, and Emergency Procedures
Personal Protective Equipment (PPE)

Gloves: Wear nitrile or neoprene gloves.

Eye Protection: Use chemical safety goggles and a face shield.

Respiratory Protection: A NIOSH-approved respirator is necessary if there is a risk of

inhalation.

Protective Clothing: Wear a lab coat and other protective clothing to prevent skin contact.

Handling and Storage
Handle Thallium(I) hydroxide in a designated area, preferably within a chemical fume hood.

Avoid creating dust.

Store in a cool, dry, well-ventilated area in a tightly sealed, corrosion-resistant container.
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Keep away from acids and oxidizing agents.

First Aid Measures
Inhalation: Move the person to fresh air. Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and water for at least 15 minutes. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spills and Disposal
In case of a spill, evacuate the area.

Wear appropriate PPE and contain the spill with an inert absorbent material.

Collect the spilled material into a sealed container for disposal as hazardous waste.

Thallium(I) hydroxide and its waste must be disposed of in accordance with all applicable

federal, state, and local regulations.

Occupational Exposure Limits
Organization Limit

OSHA (PEL) 0.1 mg/m³ (8-hour TWA)

ACGIH (TLV) 0.1 mg/m³ (8-hour TWA)

NIOSH (REL) 0.1 mg/m³ (10-hour TWA)

IDLH 15 mg/m³

PEL: Permissible Exposure Limit; TLV: Threshold Limit Value; REL: Recommended Exposure

Limit; TWA: Time-Weighted Average; IDLH: Immediately Dangerous to Life or Health.[3][19][20]
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This guide is intended to provide essential health and safety information. It is not a substitute

for comprehensive safety training and adherence to all institutional and regulatory guidelines.

Always consult the Safety Data Sheet (SDS) for Thallium(I) hydroxide before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. mvs.usace.army.mil [mvs.usace.army.mil]

2. Thallium Toxicity - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

3. rps.mui.ac.ir [rps.mui.ac.ir]

4. mdpi.com [mdpi.com]

5. hero.epa.gov [hero.epa.gov]

6. Thallium Toxicity and its Interference with Potassium Pathways Tested on Various Cell
Lines - PubMed [pubmed.ncbi.nlm.nih.gov]

7. mdpi.com [mdpi.com]

8. researchgate.net [researchgate.net]

9. researchgate.net [researchgate.net]

10. Toxicity of thallium on isolated rat liver mitochondria: the role of oxidative stress and MPT
pore opening - PubMed [pubmed.ncbi.nlm.nih.gov]

11. Thallium induces opening of the mitochondrial permeability transition pore in the inner
membrane of rat liver mitochondria - PubMed [pubmed.ncbi.nlm.nih.gov]

12. Thallium - poisoner’s poison: An overview and review of current knowledge on the
toxicological effects and mechanisms - PMC [pmc.ncbi.nlm.nih.gov]

13. Thallium-induced DNA damage, genetic, and epigenetic alterations - PMC
[pmc.ncbi.nlm.nih.gov]

14. Thallium Toxicity Clinical Presentation: History, Physical Examination
[emedicine.medscape.com]

15. atsdr.cdc.gov [atsdr.cdc.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1171804?utm_src=pdf-custom-synthesis
https://www.mvs.usace.army.mil/Portals/54/docs/fusrap/Iowa/Volume%205/6965%20US%20Army%20Center%20for%20Health%20Promotion%20and%20Preventative%20Medicine%20-%20Wildlife%20Toxicity%20Assessment%20for%20Thallium.pdf
https://www.ncbi.nlm.nih.gov/books/NBK513240/
http://rps.mui.ac.ir/index.php/jrps/article/viewFile/746/728
https://www.mdpi.com/2673-9879/5/3/49
https://hero.epa.gov/hero/index.cfm/reference/download/reference_id/626291
https://pubmed.ncbi.nlm.nih.gov/38349487/
https://pubmed.ncbi.nlm.nih.gov/38349487/
https://www.mdpi.com/2076-3417/11/18/8322
https://www.researchgate.net/publication/378177036_Thallium_Toxicity_and_its_Interference_with_Potassium_Pathways_Tested_on_Various_Cell_Lines
https://www.researchgate.net/publication/364069768_Effect_of_thallium_on_mitochondria
https://pubmed.ncbi.nlm.nih.gov/23996974/
https://pubmed.ncbi.nlm.nih.gov/23996974/
https://pubmed.ncbi.nlm.nih.gov/15255195/
https://pubmed.ncbi.nlm.nih.gov/15255195/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10899033/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10899033/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10157259/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10157259/
https://emedicine.medscape.com/article/821465-clinical
https://emedicine.medscape.com/article/821465-clinical
https://www.atsdr.cdc.gov/toxprofiles/tp54-c2.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


16. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

17. oecd.org [oecd.org]

18. Thallium - IDLH | NIOSH | CDC [cdc.gov]

19. researchgate.net [researchgate.net]

20. atsdr.cdc.gov [atsdr.cdc.gov]

To cite this document: BenchChem. [Thallium(I) Hydroxide: A Comprehensive Health and
Safety Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1171804#thallium-i-hydroxide-health-and-safety-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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